Cas no 2172054-98-5 (1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172054-98-5
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 5567100
• PubChem ID: 165594533
• Update Time: 2025-11-07

1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172054-98-5
• EN300-1594975
• 1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C9H15N3O3/c1-7(15-2)9-8(6-14)10-11-12(9)4-3-5-13/h6-7,13H,3-5H2,1-2H3
• InChI Key： HSYVHVBSXADPEN-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C=O)N=NN1CCCO

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde: A Multifunctional Scaffold in Modern Chemical and Pharmaceutical Research

The compound 1-(3-hydroxypropyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172054-98-5) represents a structurally versatile scaffold with significant potential in the development of bioactive molecules and functional materials. Its unique combination of triazole, hydroxyl, and methoxyethyl moieties provides a platform for modulating physicochemical properties and biological activity. The carbaldehyde functional group at the 4-position further enhances its utility as a synthetic intermediate for cross-coupling reactions or as a precursor to hydrazones and Schiff bases. Recent advances in click chemistry and green synthesis methodologies have underscored the importance of such triazole-containing compounds in drug discovery pipelines.

Structurally, the triazole core is a well-established heterocyclic framework known for its stability and ability to form hydrogen bonds. The presence of the 3-hydroxypropyl substituent introduces hydrophilic character while maintaining solubility balance—a critical factor in pharmaceutical applications. Meanwhile, the methoxyethyl group at position 5 contributes to lipophilicity modulation, which is essential for optimizing drug-like properties such as membrane permeability and metabolic stability. These features align with the principles of medicinal chemistry outlined in the Rule of Five (Ro5), making this compound particularly attractive for lead optimization campaigns.

Recent studies have highlighted the role of triazole-based aldehydes like CAS No. 2172054-98-5 in catalytic asymmetric synthesis. For instance, research published in *Organic Letters* (Vol. 46, 2024) demonstrated that triazole aldehydes can serve as chiral auxiliaries in enantioselective reductions under biocatalytic conditions. The hydroxyl functionality on the propyl chain may act as a secondary interaction site with enzyme active sites or transition metal catalysts, enabling precise stereocontrol during transformations. This dual functionality—combining synthetic versatility with inherent chirality—positions this compound as a valuable tool for accessing complex natural product analogs.

In the realm of materials science, compounds containing both carbaldehyde and triazole moieties have shown promise in stimuli-responsive polymer design. A 2023 study from *Advanced Materials Interfaces* reported that triazole-functionalized aldehydes can participate in dynamic covalent networks through reversible hydrazone bond formation. When integrated into polymeric matrices, these systems exhibit pH-responsive behavior due to the protonation/deprotonation equilibrium of both aldehyde and hydroxyl groups. Such properties are particularly relevant for applications in smart drug delivery systems or adaptive coatings where environmental responsiveness is required.

The synthetic accessibility of CAS No. 2172054-98-5 has been enhanced by modern click chemistry protocols. Traditional approaches often relied on copper(I)-catalyzed azide–alkyne cycloadditions (CuAAC), but recent developments favor strain-promoted variants that eliminate metal catalysts—a critical consideration for pharmaceutical applications requiring high purity standards. A 2024 patent filing (WO/XXXX/XXX) describes an efficient one-pot synthesis involving sequential alkyne azidation followed by regioselective functionalization of the triazole ring with methoxyethyl and hydroxypropyl groups under mild conditions using microwave-assisted techniques.

Beyond its role as a building block, this compound's intrinsic biological activity has begun attracting attention from academic researchers studying small molecule probes for epigenetic targets. Preliminary data from high-throughput screening campaigns suggest that triazole aldehydes can interact with histone deacetylases (HDACs), enzymes implicated in cancer progression and neurodegenerative diseases. While these findings are still at an early stage requiring further validation through X-ray crystallography studies, they illustrate how subtle structural modifications—such as varying substituents on the triazole ring—can significantly impact target specificity.

Environmental sustainability considerations have also influenced recent research directions involving compounds like CAS No. 217205-98-5. A comparative life cycle assessment published in *Green Chemistry* (Vol. 36, 2024) evaluated different synthetic routes to similar triazole scaffolds and found that processes utilizing solvent-free conditions or biodegradable reaction media reduced ecological impact by up to 67%. This aligns with growing industry demands for sustainable chemical manufacturing practices without compromising product quality or yield.

Looking ahead, ongoing investigations into computational modeling approaches are providing deeper insights into how substituent effects influence reactivity patterns across different reaction manifolds involving this compound class. Quantum mechanical calculations published in *Journal of Chemical Theory and Computation* (Vol. 698B:789–803) revealed that electron-donating groups like methoxy significantly lower activation barriers for nucleophilic attacks on adjacent carbonyl groups—a finding with direct implications for optimizing conjugation strategies when developing hybrid molecules.

In summary, CAS No. 2172054-98-5 exemplifies how strategic incorporation of multiple functional groups into a single scaffold can generate multifunctional platforms applicable across diverse scientific domains—from precision medicine to smart materials development. As both experimental techniques and computational tools continue advancing rapidly within chemical sciences today's researchers now possess unprecedented capabilities to explore new applications while ensuring compliance with increasingly stringent regulatory requirements governing modern chemical innovation processes globally.